Cas no 132203-26-0 (Benzenepropanenitrile, β-hydroxy-, (βS)-)
132203-26-0 structure
Product Name:Benzenepropanenitrile, β-hydroxy-, (βS)-
Benzenepropanenitrile, β-hydroxy-, (βS)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanenitrile, β-hydroxy-, (βS)-
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- Inchi： InChI=1S/C9H9NO/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9,11H,6H2
- InChI Key： HILDHWAXSORHRZ-UHFFFAOYSA-N
- SMILES： OC(CC#N)c1ccccc1
Computed Properties
- Exact Mass: 147.068413911g/mol
- Monoisotopic Mass: 147.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44Ų
Benzenepropanenitrile, β-hydroxy-, (βS)- Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3450962-0.05g |
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132203-26-0 | 95.0% | 0.05g |
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(3S)-3-hydroxy-3-phenylpropanenitrile |
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| Enamine | EN300-3450962-5.0g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 5.0g |
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| Enamine | EN300-3450962-10.0g |
(3S)-3-hydroxy-3-phenylpropanenitrile |
132203-26-0 | 95.0% | 10.0g |
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| Aaron | AR01EN4D-50mg |
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132203-26-0 | 95% | 50mg |
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$446.00 | 2025-02-10 |
Benzenepropanenitrile, β-hydroxy-, (βS)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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